Cas no 58577-87-0 ((R)-(+)-2-Amino-3-benzyloxy-1-propanol)

• Product Name: (R)-(+)-2-Amino-3-benzyloxy-1-propanol
• CAS No: 58577-87-0
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD00235943
• CID: 365999
• PubChem ID: 24870927
• Update Time: 2025-04-19

(R)-(+)-2-Amino-3-benzyloxy-1-propanol Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(benzyloxy)propan-1-ol
• (R)-(+)-2-Amino-3-benzyloxy-1-propanol
• (R)-2-AMINO-3-BENZYLOXY-1-PROPANOL
• 1-Propanol,2-amino-3-(phenylmethoxy)-, (2R)-
• Fmoc-Serinol
• O-Benzyl-L-serinol hydrochloride
• (2R)-(+)-2-Amino-3-(benzyloxy)propan-1-ol
• (2R)-2-amino-3-[(phenylmethyl)oxy]-1-propanol
• (2R)-2-amino-3-benzyloxypropanol
• (R)-2-amino-3-(benzyloxy)-1-propanol
• H-D-SER(BZL)-OL
• H-SER(BZL)-OL
• H-Ser(Bzl)-ol.HCl
• O-BENZYL-D-SERINOL
• O-BENZYL-L-SERINOL
• SERINOL(BZL)
• EN300-50179
• AS-33259
• serinol benzyl ether
• (2R)-2-amino-3-phenylmethoxypropan-1-ol
• 58577-87-0
• 1-Propanol, 2-amino-3-(phenylmethoxy)-, (2R)-
• (2R)-2-amino-3-(benzyloxy)propan-1-ol
• H-Serinol(Bzl)
• (R)-2-Amino-3-(phenylmethoxy)propanol
• DTXSID40974135
• (R)-(+)-2-Amino-3-benzyloxy-1-propanol, 97%
• (R)-2-amino-3-benzyloxypropan-1-ol
• AKOS016843243
• MFCD00235943
• SCHEMBL82083
• SEM
• AMY22003
• ZJUOMDNENVWMPL-SNVBAGLBSA-N
• (2R)-2-Amino-3-(phenylmethoxy)-1-propanol; (R)-2-Amino-3-(phenylmethoxy)-1-propanol; (2R)-2-Amino-3-(benzyloxy)propan-1-ol; (R)-2-Amino-3-benzyloxy-1-propanol

• MDL： MFCD00235943
• Inchi： 1S/C10H15NO2/c11-10(6-12)8-13-7-9-4-2-1-3-5-9/h1-5,10,12H,6-8,11H2/t10-/m1/s1
• InChI Key： ZJUOMDNENVWMPL-SNVBAGLBSA-N
• SMILES： O(CC1C=CC=CC=1)C[C@@H](CO)N

Computed Properties

• Exact Mass: 181.11000
• Monoisotopic Mass: 181.110279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.5

Experimental Properties

• Color/Form: Not available
• Density: 1.0918 (rough estimate)
• Melting Point: 34-37 °C (lit.)
• Boiling Point: 307 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5464 (estimate)
• PSA: 55.48000
• LogP: 1.22310
• Sensitiveness: Air Sensitive
• Optical Activity: [α]20/D +4°, c = 1 in methylene chloride
• Solubility: Not available

(R)-(+)-2-Amino-3-benzyloxy-1-propanol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P260-P280-P303+P361+P353-P304+P340+P310-P305+P351+P338+P310
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：8
• Risk Phrases：R34
• Storage Condition：Store at 0-5 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers